Cas no 56799-51-0 ((3Z,4S)-3-dodec-11-en-1-ylidene-4-hydroxy-5-methylidenedihydrofuran-2(3H)-one)

• Product name: (3Z,4S)-3-dodec-11-en-1-ylidene-4-hydroxy-5-methylidenedihydrofuran-2(3H)-one
• CAS No: 56799-51-0
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 1600524
• PubChem ID: 6442495

(3Z,4S)-3-dodec-11-en-1-ylidene-4-hydroxy-5-methylidenedihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3Z,4S)-3-dodec-11-en-1-ylidene-4-hydroxy-5-methylidenedihydrofuran-2(3H)-one
• (S)-3-[(Z)-11-Dodecen-1-ylidene]-4,5-dihydro-4-hydroxy-5-methylenefuran-2(3H)-one
• (3Z,4S)-3-Dodec-11-enylidene-4-hydroxy-5-methylidene-oxolan-2-one
• CHEMBL510713
• 56799-51-0
• Obtusilactone
• DB-310420

• Inchi： InChI=1S/C17H26O3/c1-3-4-5-6-7-8-9-10-11-12-13-15-16(18)14(2)20-17(15)19/h3,13,16,18H,1-2,4-12H2/b15-13-/t16-/m1/s1
• InChI Key： OFUXNQJZVMQBJO-UGEDRFTOSA-N
• SMILES： C=CCCCCCCCCCC=C1C(C(=C)OC1=O)O

Computed Properties

• Exact Mass: 278.18828
• Monoisotopic Mass: 278.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes